Cas no 1923744-27-7 (N6-Succinyl Adenosine-13C4)

• Product Name: N6-Succinyl Adenosine-13C4
• CAS No: 1923744-27-7
• CID: 5043329
• Update Time: 2025-10-29

N6-Succinyl Adenosine-13C4 Chemical and Physical Properties

Names and Identifiers

• N6-Succinyl Adenosine-13C4

Additional information on N6-Succinyl Adenosine-13C4

N6-Succinyl Adenosine-13C4: A Comprehensive Overview

N6-Succinyl Adenosine-13C4 (CAS No. 1923744-27-7) is a unique chemical compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a derivative of adenosine, a fundamental nucleoside that plays a critical role in various biological processes, including energy transfer and signal transduction. The succinylation at the N6 position of adenosine introduces a succinyl group, which modifies the compound's chemical properties and potentially enhances its bioavailability or stability. The presence of 13C4 indicates that this compound is isotopically labeled with four carbon atoms enriched with the stable isotope carbon-13, making it particularly useful in metabolic studies and tracer experiments.

Recent advancements in isotopic labeling techniques have made N6-Succinyl Adenosine-13C4 an invaluable tool for researchers studying metabolic pathways. By incorporating this compound into experimental models, scientists can track the movement and transformation of adenosine derivatives within living systems with unprecedented precision. This has led to groundbreaking insights into the role of adenosine in conditions such as cardiovascular diseases, neurodegenerative disorders, and metabolic syndromes.

The synthesis of N6-Succinyl Adenosine-13C4 involves a multi-step process that combines organic chemistry and isotopic enrichment techniques. The succinylation reaction typically employs activated succinic anhydride or its derivatives to modify the adenosine molecule at the N6 position. The incorporation of 13C4 requires careful control over the reaction conditions to ensure uniform labeling without compromising the integrity of the compound. This meticulous synthesis process ensures that N6-Succinyl Adenosine-13C4 maintains high purity and consistency, which are essential for reliable experimental results.

One of the most promising applications of N6-Succinyl Adenosine-13C4 is in drug development. Researchers are exploring its potential as a prodrug or a carrier for targeted drug delivery systems. The succinyl group not only enhances the stability of adenosine but also serves as a handle for further chemical modifications, enabling the creation of more complex molecules with tailored pharmacokinetic profiles. Additionally, its isotopic labeling makes it an ideal candidate for studying drug metabolism and bioavailability in preclinical models.

Recent studies have also highlighted the role of N6-Succinyl Adenosine-13C4 in epigenetics and gene regulation. By integrating this compound into chromatin remodeling assays, scientists have gained deeper insights into how adenosine derivatives influence histone modifications and DNA methylation patterns. These findings underscore the potential of N6-Succinyl Adenosine-13C4 as a tool for investigating the interplay between metabolism and gene expression in various pathological conditions.

In conclusion, N6-Succinyl Adenosine-13C4 (CAS No. 1923744-27-7) represents a cutting-edge advancement in chemical biology. Its unique combination of succinylation and isotopic labeling makes it an indispensable tool for researchers across multiple disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing our understanding of adenosine's biological functions and its therapeutic applications.